Cas no 101048-56-0 (3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile)

• Product Name: 3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile
• CAS No: 101048-56-0
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 1130709
• PubChem ID: 9834466
• Update Time: 2025-04-20

3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,4-trifluoro-3-oxobut-1-enyl)benzonitrile
• CTK1B3892
• ACMC-20m43s
• CTK0G8485
• 3-(4,4,4-Trifluoro-3-oxo-1-butenyl)benzonitrile
• Benzonitrile, 3-(4,4,4-trifluoro-3-oxo-1-butenyl)-
• SureCN5275295
• Benzonitrile, 3-[(1E)-4,4,4-trifluoro-3-oxo-1-butenyl]-
• CTK1B3892; ACMC-20m43s; CTK0G8485; 3-(4,4,4-Trifluoro-3-oxo-1-butenyl)benzonitrile; Benzonitrile, 3-(4,4,4-trifluoro-3-oxo-1-butenyl)-; 395060-13-6; SureCN5275295; Benzonitrile, 3-[(1E)-4,4,4-trifluoro-3-oxo-1-butenyl]-;
• F70368
• ZEZRYTQCLJZJSI-SNAWJCMRSA-N
• DTXSID00876621
• Benzonitrile, 3-(4,4,4-trifluoro-3-oxo-1-buten-1-yl)-
• Benzonitrile,3-(4,4,4-trifluoro-3-oxo-1-buten-1-yl)-
• 395060-13-6
• 1-(3-CYANOPHENYL)-1,1,1-TRIFLUOROBUT-3-(E)-EN-2-ONE
• SCHEMBL5275292
• CHEMBL76212
• 3-Buten-2-one,111-triF-4(3-cyanophenyl)-
• Benzonitrile, 3-[(1E)-4,4,4-trifluoro-3-oxo-1-buten-1-yl]-
• (E)-3-(4,4,4-Trifluoro-3-oxobut-1-en-1-yl)benzonitrile
• 101048-56-0
• 3-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]benzonitrile

• Inchi： 1S/C11H6F3NO/c12-11(13,14)10(16)5-4-8-2-1-3-9(6-8)7-15/h1-6H/b5-4+
• InChI Key： ZEZRYTQCLJZJSI-SNAWJCMRSA-N
• SMILES： FC(C(/C=C/C1C=CC=C(C#N)C=1)=O)(F)F

Computed Properties

• Exact Mass: 225.04018
• Monoisotopic Mass: 225.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86